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Compound of Interest

Ethyl 2-chloro-3-
Compound Name: S
methylisonicotinate

Cat. No.: B031184

An In-depth Technical Guide to the Cost and Availability of Ethyl 2-chloro-3-
methylisonicotinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-chloro-3-methylisonicotinate (CAS No: 301666-92-2) is a substituted pyridine
derivative that has garnered significant attention in medicinal chemistry and pharmaceutical
development.[1] Its structural features, particularly the presence of a reactive chlorine atom and
a carboxylic ester group on a methylated pyridine ring, make it a versatile building block for the
synthesis of more complex molecules. This guide provides a comprehensive overview of its
commercial availability, cost structure, synthetic pathways, and critical applications, with a
focus on its role as a key intermediate in the synthesis of targeted cancer therapies like
Sorafenib. Understanding the procurement and chemistry of this intermediate is crucial for
researchers planning multi-step syntheses and for professionals managing the supply chain for
active pharmaceutical ingredient (API) manufacturing.

Physicochemical Properties

A clear understanding of the compound's physical and chemical properties is fundamental for
its handling, storage, and application in synthetic chemistry. Key properties are summarized
below.
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Property Value Source
CAS Number 301666-92-2 [1]
Molecular Formula CoH10CINO2 [1]
Molecular Weight 199.63 g/mol [1]

ethyl 2-chloro-3-
IUPAC Name o [2]
methylpyridine-4-carboxylate

) CCOC(=0)C1=C(C)C(Cl)=NC
Canonical SMILES —c1 [1]

MDL Number MFCD03411665 [1]

Commercial Availability and Cost Analysis

Ethyl 2-chloro-3-methylisonicotinate is available from a range of chemical suppliers that
specialize in building blocks and intermediates for research and development purposes.
Avalilability spans from small, lab-scale quantities (grams) to bulk quantities (kilograms),
although larger amounts often require custom synthesis.

Procurement Workflow

The process of acquiring Ethyl 2-chloro-3-methylisonicotinate for research or development
follows a standard procurement workflow for specialized chemicals. This involves supplier
identification, quotation requests, quality verification, and logistical management.
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Caption: Procurement workflow for specialized chemical intermediates.

Key Suppliers and Pricing
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The cost of Ethyl 2-chloro-3-methylisonicotinate is influenced by order quantity, required

purity, and the supplier. While many vendors list the product, pricing is often not publicly

available and requires a formal quote, especially for quantities beyond a few grams.[2][3] This

is common for specialized intermediates where market demand is variable.

The table below lists representative suppliers. For comparison, the pricing for the closely
related analog, Methyl 2-chloro-3-methylisonicotinate (CAS: 787596-41-2), is included to
provide a general cost expectation for this class of compounds.

. Product . ] ]
Supplier CAS No. Pack Size Purity Price (USD)
Name
Ethyl 2-
Fisher chloro-3- Price on
o o 301666-92-2 5G 95%
Scientific methylisonico Request[3]
tinate
Ethyl 2-
LGC chloro-3- Quote
o 301666-92-2 Custom N/A _
Standards methylisonico Required[2]
tinate
Ethyl 2-
chloro-3- Quote
Appchem o 301666-92-2 N/A N/A _
methylisonico Required[1]
tinate
Methyl 2-
] chloro-3-
Anichem o 787596-41-2 1g >95% $160.00[4]
methylisonico
tinate
Methyl 2-
) chloro-3-
Anichem 787596-41-2 5g >95% $450.00([4]

methylisonico

tinate

Note: Prices are indicative as of early 2026 and subject to change. Bulk pricing will differ

significantly. Researchers should always request quotes from multiple suppliers.
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Synthesis and Manufacturing Insights

The synthesis of Ethyl 2-chloro-3-methylisonicotinate is not widely detailed in standard
organic synthesis literature but can be inferred from patent literature and publications focused
on the synthesis of its downstream products, such as Sorafenib.[5][6] The general approach
involves the construction of the substituted pyridine ring followed by chlorination and
esterification, or vice-versa.

A plausible synthetic strategy often starts from simpler, more readily available picolinic or
isonicotinic acid derivatives. The process is designed to be scalable and efficient to be viable
for industrial applications.[5]

lllustrative Synthetic Pathway

The following diagram illustrates a conceptual pathway for the synthesis, highlighting the key
chemical transformations involved.

Synthetic Pathway
3-Methyl-fl-cyanopyrld|ne Hydrolysis »{ 3-Methylisonicotinic Acid (Ethanol, Acid Cat.) B Ethyl 3-methylisonicotinate Chlorination > Ethyl Z-ChIor9-3-melhyllson|cot|nate
(Starting Material) (Final Product)

Click to download full resolution via product page

Caption: Conceptual synthetic route to the target compound.

Representative Synthesis Protocol

The following protocol is a representative, multi-step procedure adapted from principles
described in synthetic chemistry literature for related pyridine compounds.

Step 1: Synthesis of Ethyl 3-methylisonicotinate from 3-Methylisonicotinic Acid

e Setup: To a round-bottom flask equipped with a reflux condenser, add 3-methylisonicotinic
acid (1.0 eq).
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» Reagents: Add absolute ethanol (10-20 volumes) to serve as both reagent and solvent.
o Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq).

o Reaction: Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction
progress by Thin Layer Chromatography (TLC).

o Workup: After completion, cool the reaction mixture to room temperature. Neutralize the acid
with a saturated solution of sodium bicarbonate.

o Extraction: Extract the aqueous layer with ethyl acetate (3x volumes). Combine the organic
layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to
yield the crude ethyl 3-methylisonicotinate.

Step 2: Chlorination to Yield Ethyl 2-chloro-3-methylisonicotinate

o N-Oxidation: Dissolve the ethyl 3-methylisonicotinate from the previous step (1.0 eq) in a
suitable solvent like dichloromethane. Add an oxidizing agent such as meta-
chloroperoxybenzoic acid (m-CPBA) portion-wise at 0°C. Allow the reaction to warm to room
temperature and stir until TLC indicates full conversion to the N-oxide.

e Chlorination: To the N-oxide intermediate, add a chlorinating agent like phosphorus
oxychloride (POCIs).

o Reaction: Heat the mixture to reflux for several hours. The reaction progress should be
monitored by TLC or GC-MS.

e Workup: Once the reaction is complete, cool the mixture and carefully quench it by pouring it
onto crushed ice.

 Purification: Neutralize the solution with a base (e.g., sodium carbonate) and extract the
product with an organic solvent. The crude product is then purified, typically by column
chromatography on silica gel, to yield the final Ethyl 2-chloro-3-methylisonicotinate.

Quality Control and Analytical Methods

For its application in drug development, the purity of Ethyl 2-chloro-3-methylisonicotinate is
paramount. Suppliers typically provide a Certificate of Analysis (CoA) specifying the purity and
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the methods used for its determination.

» Purity: Commercially available batches for R&D purposes typically have a purity of 95% or
higher.[3] For GMP (Good Manufacturing Practice) applications, purity requirements would
be significantly more stringent.

e Analytical Techniques:

o High-Performance Liquid Chromatography (HPLC): The primary method for assessing
purity and quantifying impurities.

o Gas Chromatography (GC): Used for purity assessment, especially for checking residual
solvents.

o Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): Confirms the chemical
structure and identity of the compound.

o Mass Spectrometry (MS): Confirms the molecular weight and fragmentation pattern,
further validating the compound's identity.

Applications in Research and Drug Development

The principal application of Ethyl 2-chloro-3-methylisonicotinate is as a crucial building block
in the synthesis of multi-kinase inhibitors used in oncology.[7] The chlorine atom at the 2-
position of the pyridine ring is susceptible to nucleophilic aromatic substitution, allowing for the
introduction of various functional groups, which is a key step in building the final API.

Role in Sorafenib Synthesis: This intermediate is a precursor to the picolinamide core of
Sorafenib, a drug used to treat primary kidney cancer, advanced primary liver cancer, and
thyroid cancer. In the synthesis of Sorafenib, the chloro group is typically displaced by an
aminophenol derivative to form a diaryl ether linkage, a central feature of the final drug
molecule.[8][9] The efficiency and success of this coupling step are critical for the overall yield
and cost-effectiveness of the Sorafenib manufacturing process.[5]

Conclusion
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Ethyl 2-chloro-3-methylisonicotinate is a high-value chemical intermediate with a specialized
but critical role in the pharmaceutical industry, particularly in the manufacturing of kinase
inhibitors. While its availability is largely restricted to specialized chemical suppliers, it can be
procured in quantities suitable for both laboratory research and larger-scale production, though
often on a custom synthesis basis. The cost is reflective of its complex synthesis and is highly
dependent on the scale and purity required. For professionals in drug development, a thorough
understanding of its supply chain, synthesis, and quality control is essential for the successful
and efficient production of life-saving therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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